![molecular formula C16H15ClN2O2 B240779 3-[(3-chlorobenzoyl)amino]-N,N-dimethylbenzamide](/img/structure/B240779.png)
3-[(3-chlorobenzoyl)amino]-N,N-dimethylbenzamide
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Overview
Description
3-[(3-chlorobenzoyl)amino]-N,N-dimethylbenzamide, also known as CB-30865, is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Mechanism of Action
3-[(3-chlorobenzoyl)amino]-N,N-dimethylbenzamide inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This leads to the inhibition of downstream signaling pathways that are regulated by CK2, such as the PI3K/AKT/mTOR pathway, the Wnt/β-catenin pathway, and the NF-κB pathway. The inhibition of these pathways can lead to the modulation of cellular processes such as cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models of inflammatory diseases. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
3-[(3-chlorobenzoyl)amino]-N,N-dimethylbenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been shown to be selective for CK2, and does not inhibit other protein kinases. However, this compound also has some limitations. It is not a specific inhibitor of CK2, as it can also inhibit other ATP-binding proteins. It also has limited water solubility, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the use of 3-[(3-chlorobenzoyl)amino]-N,N-dimethylbenzamide in scientific research. One direction is the development of more specific inhibitors of CK2, which can help to elucidate the role of this enzyme in various cellular processes. Another direction is the use of this compound in combination with other inhibitors or chemotherapeutic agents, to enhance their efficacy. This compound can also be used to study the role of CK2 in the regulation of autophagy, a cellular process that is involved in the maintenance of cellular homeostasis. Finally, this compound can be used to study the role of CK2 in the regulation of the immune system, and its potential as a target for immunotherapy.
Synthesis Methods
The synthesis of 3-[(3-chlorobenzoyl)amino]-N,N-dimethylbenzamide involves several steps, including the reaction of 3-chlorobenzoic acid with thionyl chloride to form 3-chlorobenzoyl chloride, which is then reacted with N,N-dimethylbenzamide in the presence of a base such as triethylamine. The resulting product is purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
3-[(3-chlorobenzoyl)amino]-N,N-dimethylbenzamide has been widely used in scientific research as a tool to study the role of CK2 in various cellular processes. It has been shown to inhibit the activity of CK2 in vitro and in vivo, leading to the modulation of downstream signaling pathways. This compound has been used to study the role of CK2 in cancer, inflammation, and neurodegenerative diseases, among others.
properties
Molecular Formula |
C16H15ClN2O2 |
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Molecular Weight |
302.75 g/mol |
IUPAC Name |
3-[(3-chlorobenzoyl)amino]-N,N-dimethylbenzamide |
InChI |
InChI=1S/C16H15ClN2O2/c1-19(2)16(21)12-6-4-8-14(10-12)18-15(20)11-5-3-7-13(17)9-11/h3-10H,1-2H3,(H,18,20) |
InChI Key |
CRATVPBUNLZRQV-UHFFFAOYSA-N |
SMILES |
CN(C)C(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)Cl |
Canonical SMILES |
CN(C)C(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)Cl |
Origin of Product |
United States |
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